1-[2-(8-Hydroxy-5-oxo-2,6-diazaspiro[3.5]nonan-2-yl)-2-oxoethyl]indole-3-carbaldehyde

• IUPAC Name: 1-[2-(8-hydroxy-5-oxo-2,6-diazaspiro[3.5]nonan-2-yl)-2-oxoethyl]indole-3-carbaldehyde
• InChI: InChI=1S/C18H19N3O4/c22-9-12-7-20(15-4-2-1-3-14(12)15)8-16(24)21-10-18(11-21)5-13(23)6-19-17(18)25/h1-4,7,9,13,23H,5-6,8,10-11H2,(H,19,25)
• InChI Key: WTUSLQOHSPXABW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC(=O)C12CN(C2)C(=O)CN3C=C(C4=CC=CC=C43)C=O)O
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

The compound “1-[2-(8-Hydroxy-5-oxo-2,6-diazaspiro[3.5]nonan-2-yl)-2-oxoethyl]indole-3-carbaldehyde” is a complex organic molecule that contains an indole ring and a diazaspiro[3.5]nonane ring. Indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Diazaspiro[3.5]nonane is a type of spiro compound that contains two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring and a diazaspiro[3.5]nonane ring. The exact three-dimensional structure would depend on the specific arrangement and orientation of these rings and the attached functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many indole derivatives have been reported to have antiviral activity.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further investigated for potential therapeutic uses.